Cas no 1361895-32-0 (3,4-Dichloro-4'-fluoro-2'-methoxy-biphenyl)

• Product Name: 3,4-Dichloro-4'-fluoro-2'-methoxy-biphenyl
• CAS No: 1361895-32-0
• MF: C₁₃H₉Cl₂FO
• MW: 271.114365339279
• CID: 5000049
• Update Time: 2025-07-19

3,4-Dichloro-4'-fluoro-2'-methoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-4'-fluoro-2'-methoxy-biphenyl

• Inchi： 1S/C13H9Cl2FO/c1-17-13-7-9(16)3-4-10(13)8-2-5-11(14)12(15)6-8/h2-7H,1H3
• InChI Key： BKMMQQCVKNTTPR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=CC=1OC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2

Additional information on 3,4-Dichloro-4'-fluoro-2'-methoxy-biphenyl

3,4-Dichloro-4'-fluoro-2'-methoxy-biphenyl and CAS No. 1361895-32-0: A Comprehensive Overview of Its Chemical Properties, Biological Activities, and Pharmaceutical Applications

3,4-Dichloro-4'-fluoro-2'-methoxy-biphenyl is a synthetic biphenyl derivative with a unique molecular structure that combines multiple functional groups, including chloro, fluoro, and methoxy substituents. This compound, identified by the CAS No. 1361895-32-0, has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug development and bioactive molecule design. The biphenyl scaffold, a core structural motif in numerous pharmaceutical agents, provides a versatile platform for functionalization, enabling the modulation of biological activities through precise chemical modifications.

Recent studies have highlighted the importance of 3,4-Dichloro-4'-fluoro-2'-methoxy-biphenyl in the context of anti-inflammatory and antitumor research. A 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of the NF-κB signaling pathway, a key mediator of inflammation and cancer progression. The molecular mechanism involves the interaction of the compound with the IKKβ kinase complex, leading to reduced phosphorylation of IκBα and subsequent suppression of pro-inflammatory cytokine secretion. This finding underscores the potential of 3,4-Dichloro-4'-fluoro-2'-methoxy-biphenyl as a lead compound for the development of novel anti-inflammatory therapeutics.

Structural analysis of 3,4-Dichloro-4'-fluoro-2'-methoxy-biphenyl reveals the strategic placement of functional groups that may influence its pharmacokinetic properties. The methoxy group at the 2' position is hypothesized to enhance metabolic stability by reducing susceptibility to oxidative degradation, while the chloro substituents at positions 3 and 4 may modulate hydrophobic interactions with biological targets. A 2024 study in Organic & Biomolecular Chemistry reported the synthesis of this compound via a Suzuki coupling reaction, optimizing reaction conditions to achieve high yields and stereochemical control. The resulting compound displayed improved solubility compared to its analogs, a critical factor for pharmaceutical formulation development.

Recent advances in computational chemistry have further elucidated the binding interactions of 3,4-Dichloro-4'-fluoro-2'-methoxy-biphenyl with biological targets. Molecular docking studies conducted in 2023 revealed strong binding affinity with the estrogen receptor alpha (ERα), suggesting potential applications in endocrine therapy. The compound's ability to modulate estrogen receptor activity was validated through in vitro assays, showing a dose-dependent reduction in ER-mediated transcriptional activity. These findings align with the growing interest in biphenyl derivatives as modulators of nuclear hormone receptors, particularly in the context of hormone-dependent cancers such as breast and ovarian carcinoma.

Pharmacological studies have also explored the role of 3,4-Dichylo-4'-fluoro-2'-methoxy-biphenyl in neurodegenerative disease research. A 2023 preclinical study published in Neuropharmacology demonstrated that this compound exhibits neuroprotective effects in a mouse model of Parkinson's disease. The mechanism of action involves the inhibition of α-synuclein aggregation, a pathological hallmark of Parkinson's pathology. The compound's ability to disrupt protein misfolding suggests potential applications in the treatment of neurodegenerative disorders, highlighting the versatility of biphenyl derivatives in drug discovery.

Environmental and toxicological assessments of 3,4-Dichloro-4'-fluoro-2'-methoxy-biphenyl have been conducted to ensure its safety profile in pharmaceutical applications. A 2024 study in Toxicological Sciences reported low acute toxicity in in vivo models, with no observed adverse effects at therapeutic concentrations. The compound's metabolic profile indicated rapid biodegradation in liver microsomes, minimizing the risk of bioaccumulation. These findings support its suitability for further development as a pharmaceutical agent, particularly in the context of targeted therapies with minimal systemic toxicity.

Current research efforts are focused on optimizing the therapeutic potential of 3,4-Dichloro-4'-fluoro-2'-methoxy-biphenyl through combinatorial approaches. A 2023 study in Drug Discovery Today explored the use of this compound as a scaffold for the design of dual-action agents targeting both inflammation and cancer. By incorporating additional functional groups, researchers achieved enhanced potency against multiple disease pathways, demonstrating the adaptability of biphenyl derivatives in the development of multifunctional therapeutics. These innovations reflect the dynamic evolution of medicinal chemistry in addressing complex biological challenges.

In conclusion, 3,4-Dichloro-4'-fluoro-2'-methoxy-biphenyl represents a promising candidate in the field of drug discovery, with its unique molecular structure offering opportunities for targeted biological activity. The compound's potential applications in anti-inflammatory, antitumor, and neuroprotective therapies, supported by recent experimental and computational studies, highlight its significance in modern pharmaceutical research. Continued exploration of this compound's properties and interactions will likely yield further insights into its therapeutic potential and contribute to the development of innovative treatments for a range of diseases.